Cas no 76361-14-3 (1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
- 1-(2-methoxyethyl)-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1-(2-methoxyethyl)-7-phenyl-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
- A9687
- AG-L-24340
- CTK5E2851
- FT-0682622
- KB-213219
- MolPort-016-578-922
-
- MDL: MFCD17011956
- Inchi: 1S/C15H13N3O4/c1-21-8-7-18-13-11(14(19)22-15(18)20)9-16-12(17-13)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
- InChI Key: PVENCEDSKVTUAC-UHFFFAOYSA-N
- SMILES: O1C(C2C=NC(C3C=CC=CC=3)=NC=2N(C1=O)CCOC)=O
Computed Properties
- Exact Mass: 299.09069
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 81.62
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information
- HazardClass:IRRITANT
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A501157-1g |
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione |
76361-14-3 | 95+% | 1g |
$337.0 | 2025-04-17 | |
| Matrix Scientific | 058183-1g |
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione, 95% |
76361-14-3 | 95% | 1g |
$524.00 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669957-1g |
1-(2-Methoxyethyl)-7-phenyl-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione |
76361-14-3 | 98% | 1g |
¥3465.00 | 2024-07-28 | |
| Crysdot LLC | CD11060712-1g |
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione |
76361-14-3 | 95+% | 1g |
$325 | 2024-07-18 |
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
Introduction to 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione and Its Significance in Modern Chemical Biology
1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione, identified by its CAS number 76361-14-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrimido-oxazine class, a scaffold known for its broad spectrum of biological activities. The presence of both pyrimido and oxazine moieties in its molecular structure endows it with the potential to interact with various biological targets, making it a promising candidate for drug discovery and therapeutic development.
The 1-(2-Methoxyethyl) substituent at the 1-position of the pyrimido ring introduces a hydrophobic alkyl chain with an ether linkage, which can influence the compound's solubility and binding affinity. The 7-phenyl group further enhances the lipophilicity and electronic properties of the molecule, potentially modulating its interactions with biological receptors. The 1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione core itself is a fused bicyclic system containing nitrogen atoms at key positions, which are often critical for recognizing biological targets such as enzymes and receptors.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their ability to mimic natural biomolecules and exhibit high binding affinity. The pyrimido-oxazine scaffold has been particularly studied for its potential in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, derivatives of this class have shown promise in targeting kinases and other enzymes that play crucial roles in cell signaling pathways.
One of the most compelling aspects of 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione is its structural versatility. The compound can be modified at multiple positions to optimize its biological activity. Researchers have explored various synthetic strategies to introduce different functional groups or replace existing ones while maintaining the core heterocyclic structure. These modifications have led to the discovery of several analogs with enhanced potency and selectivity against specific biological targets.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex bicycle system efficiently. Additionally, computational methods like molecular modeling have been utilized to predict the binding modes of this compound with potential target proteins, aiding in the design of more effective derivatives.
Recent studies have highlighted the therapeutic potential of 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione in addressing unmet medical needs. For example, research has demonstrated its ability to inhibit certain kinases involved in tumor growth by interfering with their catalytic activity. The compound's unique structure allows it to bind tightly to these kinases without affecting other related enzymes, reducing off-target effects. This selectivity is crucial for developing safe and effective therapies.
Moreover, the pyrimido-oxazine core has been found to exhibit anti-inflammatory properties by modulating immune responses. Studies have shown that derivatives of this scaffold can inhibit the production of pro-inflammatory cytokines, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of these compounds to interact with multiple biological pathways suggests their potential as multi-target drugs.
The pharmaceutical industry has taken note of these findings and is actively exploring 1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione as a lead compound for drug development. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These studies aim to provide further evidence supporting its therapeutic potential before human clinical trials can begin.
In conclusion,1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione (CAS no 76361-14-3) represents a significant advancement in chemical biology due to its unique structural features and promising biological activities. Its ability to interact with various biological targets makes it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound,pyrimido oxazine derivatives are likely to play an increasingly important role in addressing some of today's most challenging medical conditions.
76361-14-3 (1-(2-Methoxyethyl)-7-phenyl-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)